Cas no 503469-49-6 (5-(Aminomethyl)-1,3-thiazole-2-carboxylic acid)

• Product Name: 5-(Aminomethyl)-1,3-thiazole-2-carboxylic acid
• CAS No: 503469-49-6
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• MDL: MFCD13175103
• CID: 933600
• PubChem ID: 22099290
• Update Time: 2024-02-29

5-(Aminomethyl)-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylicacid,5-(aminomethyl)-(9CI)
• 5-(aminomethyl)-1,3-thiazole-2-carboxylic acid
• 2-THIAZOLECARBOXYLIC ACID, 5-(AMINOMETHYL)-
• 5-(aminomethyl)thiazole-2-carboxylic acid
• 2-thiazolecarboxylic acid,5-(aminomethyl)-
• 5-(Aminomethyl)-1,3-thiazole-2-carboxylic acid

• MDL： MFCD13175103
• Inchi： 1S/C5H6N2O2S/c6-1-3-2-7-4(10-3)5(8)9/h2H,1,6H2,(H,8,9)
• InChI Key： KQFQAICBPMSDBD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC=C1CN

Computed Properties

• Exact Mass: 158.01499861g/mol
• Monoisotopic Mass: 158.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives